3-amino-N-mesityl-4-(thiophen-2-yl)-5,6,7,8-tetrahydrothieno[2,3-b]quinoline-2-carboxamide

• IUPAC Name: 3-amino-4-thiophen-2-yl-N-(2,4,6-trimethylphenyl)-5,6,7,8-tetrahydrothieno[2,3-b]quinoline-2-carboxamide
• InChI: InChI=1S/C25H25N3OS2/c1-13-11-14(2)22(15(3)12-13)28-24(29)23-21(26)20-19(18-9-6-10-30-18)16-7-4-5-8-17(16)27-25(20)31-23/h6,9-12H,4-5,7-8,26H2,1-3H3,(H,28,29)
• InChI Key: GRUPDJIXGYORHV-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=C(C(=C1)C)NC(=O)C2=C(C3=C(C4=C(CCCC4)N=C3S2)C5=CC=CS5)N)C
• Molecular Formula: C25H25N3OS2
• Molecular Weight: 447.6 g/mol
• CAS No.: 370850-44-5

Description

The compound “3-amino-N-mesityl-4-(thiophen-2-yl)-5,6,7,8-tetrahydrothieno[2,3-b]quinoline-2-carboxamide” is a heterocyclic compound. The thiophene nucleus in this compound is recognized as an important entity in the synthesis of heterocyclic compounds with promising pharmacological characteristics.

Scientific Research Applications

Synthesis and Cytotoxicity

3-Amino-N-mesityl-4-(thiophen-2-yl)-5,6,7,8-tetrahydrothieno[2,3-b]quinoline-2-carboxamide and its derivatives have been extensively researched for their potential in cancer treatment. A study by Joyce Hung et al. (2014) synthesized several derivatives and tested their antiproliferative activity against NCI-60 cell lines. The study found that some derivatives exhibited significant cytotoxicity against various cancer cell lines, including melanoma and breast cancer, indicating potential therapeutic applications in oncology (Hung et al., 2014).

Reactivity and Derivative Synthesis

Aleksandrov et al. (2020) explored the synthesis of various thieno[2,3-b]quinoline derivatives. Their work focused on the synthesis of 2-(thiophen-2-yl)[1,3]thiazolo[4,5-f]quinoline and its derivatives through various chemical reactions, contributing to the understanding of the compound's chemical properties and potential applications (Aleksandrov et al., 2020).

Anticancer Properties

Leung et al. (2014) investigated a derivative of this compound as a potential inhibitor of the phosphoinositide specific-phospholipase C-γ enzyme. This enzyme is linked to cell motility and the spread of tumor cells. Their study showed that the compound had low nanomolar IC50 values against breast cancer cell lines, indicating its potential as a targeted therapy, particularly for difficult-to-treat triple-negative breast cancer (Leung et al., 2014).

Novel Syntheses and Reactions

Research by Khalifa et al. (2014) and Abu-Hashem et al. (2021) further expands the understanding of the synthesis and reactivity of thieno[2,3-b]quinoline derivatives. These studies contribute to the development of new synthetic methods and the exploration of the compound's chemical behavior, which is crucial for its potential applications in various fields, including medicinal chemistry (Khalifa et al., 2014), (Abu‐Hashem et al., 2021).

Fluorescence and Spectroscopic Applications

Dotsenko et al. (2021) reported the synthesis of polycyclic compounds containing thieno[2′,3′:5,6]pyrimido[2,1-a]isoindole fused with a quinoline core. One of the synthesized compounds exhibited strong UV fluorescence, suggesting potential applications in spectroscopic analysis and imaging techniques (Dotsenko et al., 2021).

Future Directions

Thiophene and its substituted derivatives show interesting applications in the field of medicinal chemistry. Therefore, the synthesis and characterization of novel thiophene moieties, including “3-amino-N-mesityl-4-(thiophen-2-yl)-5,6,7,8-tetrahydrothieno[2,3-b]quinoline-2-carboxamide”, is a topic of interest for future research.